Cas no 2165334-97-2 (trans-2-(4-aminobutyl)aminocyclopentan-1-ol)
trans-2-(4-aminobutyl)aminocyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- trans-2-(4-aminobutyl)aminocyclopentan-1-ol
- 2165334-97-2
- AKOS040823082
- F6545-4524
- (1R,2R)-2-[(4-aminobutyl)amino]cyclopentan-1-ol
- trans-2-[(4-aminobutyl)amino]cyclopentan-1-ol
-
- Inchi: 1S/C9H20N2O/c10-6-1-2-7-11-8-4-3-5-9(8)12/h8-9,11-12H,1-7,10H2/t8-,9-/m1/s1
- InChI Key: BUZXIAKWLLDPLG-RKDXNWHRSA-N
- SMILES: O[C@@H]1CCC[C@H]1NCCCCN
Computed Properties
- Exact Mass: 172.157563266g/mol
- Monoisotopic Mass: 172.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 58.3Ų
trans-2-(4-aminobutyl)aminocyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6545-4524-0.25g |
trans-2-[(4-aminobutyl)amino]cyclopentan-1-ol |
2165334-97-2 | 95%+ | 0.25g |
$270.0 | 2023-09-06 | |
| Life Chemicals | F6545-4524-0.5g |
trans-2-[(4-aminobutyl)amino]cyclopentan-1-ol |
2165334-97-2 | 95%+ | 0.5g |
$285.0 | 2023-09-06 | |
| Life Chemicals | F6545-4524-1g |
trans-2-[(4-aminobutyl)amino]cyclopentan-1-ol |
2165334-97-2 | 95%+ | 1g |
$301.0 | 2023-09-06 | |
| Life Chemicals | F6545-4524-2.5g |
trans-2-[(4-aminobutyl)amino]cyclopentan-1-ol |
2165334-97-2 | 95%+ | 2.5g |
$658.0 | 2023-09-06 | |
| Life Chemicals | F6545-4524-5g |
trans-2-[(4-aminobutyl)amino]cyclopentan-1-ol |
2165334-97-2 | 95%+ | 5g |
$994.0 | 2023-09-06 | |
| Life Chemicals | F6545-4524-10g |
trans-2-[(4-aminobutyl)amino]cyclopentan-1-ol |
2165334-97-2 | 95%+ | 10g |
$1398.0 | 2023-09-06 |
trans-2-(4-aminobutyl)aminocyclopentan-1-ol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on trans-2-(4-aminobutyl)aminocyclopentan-1-ol
trans-2-(4-Aminobutyl)Aminocyclopentan-1-ol
trans-2-(4-Aminobutyl)Aminocyclopentan-1-ol is a compound with the CAS number 2165334-97-2, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential biological applications. This compound, also referred to as cyclopentanol derivative with 4-amino-butylamine substituent, is characterized by its cyclopentane ring with two amino groups at specific positions, contributing to its versatile reactivity and functionality.
Recent studies have highlighted the importance of trans-2-(4-Aminobutyl)Aminocyclopentan-1-ol in the development of novel therapeutic agents. Its structure, featuring a cyclopentane backbone with two amino groups, allows for diverse interactions with biological systems. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of enzyme inhibition and signal transduction modulation. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit promising activity against key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.
The synthesis of trans-2-(4-Aminobutyl)Aminocyclopentan-1-ol involves a multi-step process that typically begins with the preparation of the cyclopentane ring. This is followed by the introduction of amino groups at specific positions through various coupling reactions. The stereochemistry of the compound is critical, as the trans configuration plays a significant role in its biological activity. Advanced techniques such as enantioselective synthesis and catalytic asymmetric reactions have been employed to ensure high purity and optimal stereochemical outcomes.
In terms of applications, trans-2-(4-Aminobutyl)Aminocyclopentan-1-ol has shown potential in drug discovery programs targeting chronic inflammatory diseases. Its ability to modulate cellular signaling pathways makes it a valuable tool for researchers exploring new treatments for conditions such as arthritis and inflammatory bowel disease. Additionally, this compound has been investigated for its role in peptide synthesis, where its amino groups can serve as reactive sites for constructing complex biomolecules.
From a structural standpoint, trans-2-(4-Aminobutyl)Aminocyclopentan-1-ol exhibits interesting physical properties that make it suitable for various chemical transformations. Its solubility in organic solvents facilitates its use in reaction conditions that require precise control over reactivity. Furthermore, the presence of both primary and secondary amino groups provides opportunities for functionalization, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic profiles.
Recent advancements in computational chemistry have also shed light on the electronic properties of trans-2-(4-Aminobutyl)Aminocyclopentan-1-ol, revealing insights into its interaction with biomolecular targets. Molecular docking studies have demonstrated that this compound can bind effectively to protein surfaces, suggesting its potential as a lead compound in drug design efforts. Moreover, quantum mechanical calculations have provided detailed information about its electronic structure, which is essential for understanding its reactivity in different chemical environments.
In terms of safety and handling, while trans-2-(4-Aminobutyl)Aminocyclopentan-1 ol is not classified as a hazardous material under current regulations, it is important to exercise caution during synthesis and manipulation due to its reactive nature. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.
Looking ahead, the continued exploration of trans 2 (4 Amino butyl) Amino cyclo pentan 1 ol is expected to yield further insights into its potential applications across various scientific domains. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial development.
2165334-97-2 (trans-2-(4-aminobutyl)aminocyclopentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)